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Compound of Interest

Compound Name: (+)-Benzylphenethylamine

CAS No.: 38235-77-7

Cat. No.: B1269999

Get Quote

Essential Safety and Logistical Information for the Responsible Handling and Disposal of (+)-
Benzylphenethylamine

For researchers, scientists, and drug development professionals, the proper management of

chemical waste is a critical component of laboratory safety and environmental responsibility.

(+)-Benzylphenethylamine, a compound utilized in chemical synthesis, requires careful

handling and adherence to specific disposal protocols due to its hazardous properties. This

guide provides a comprehensive, step-by-step operational plan for its safe disposal.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is imperative to consult the Safety Data Sheet

(SDS) for (+)-Benzylphenethylamine. This compound is classified as hazardous, causing

severe skin burns and eye damage, and is harmful if swallowed, in contact with skin, or

inhaled.[1] It is also considered a combustible liquid and is harmful to aquatic life.[2]

Personal Protective Equipment (PPE) is mandatory:

Eye Protection: Wear chemical safety goggles or a face shield.
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Hand Protection: Use chemical-resistant gloves (e.g., nitrile rubber).

Body Protection: A lab coat or chemical-resistant apron is required.

All handling of (+)-Benzylphenethylamine and its waste should be conducted in a well-

ventilated area, preferably within a certified chemical fume hood.[3] An eyewash station and

safety shower must be readily accessible.

Quantitative Data Summary
The following table summarizes key quantitative data for (+)-Benzylphenethylamine for easy

reference.

Property Value Source(s)

Molecular Formula C₁₅H₁₇N [2][4][5][6]

Molecular Weight 211.30 g/mol [2][5][6]

Appearance
Colorless to light yellow clear

liquid
[4]

Density 0.981 g/cm³ at 25 °C (77 °F) [2][7]

Flash Point > 110 °C (> 230 °F) [8]

Boiling Point 184 - 185 °C (363 - 365 °F) [2]

InChIKey
ZYZHMSJNPCYUTB-

CYBMUJFWSA-N
[2]

Step-by-Step Disposal Protocol
Direct disposal of (+)-Benzylphenethylamine into standard waste streams or sanitary sewers

is strictly prohibited.[3] The recommended and safest method of disposal is through a licensed

hazardous waste management facility.
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In-lab neutralization or deactivation of (+)-Benzylphenethylamine is NOT recommended

without a specifically validated and approved protocol. While general methods for the

degradation of aromatic amines exist, such as using acidified potassium permanganate, their

effectiveness and safety for this specific compound are not established.[9] Attempting such

procedures could be dangerous and may generate other hazardous byproducts.

The primary "experimental protocol" for disposal is the safe and compliant collection and

labeling of the waste for professional disposal.

Operational Plan for Disposal
Waste Segregation:

Isolate all waste containing (+)-Benzylphenethylamine. This includes the pure

compound, solutions, and any contaminated materials such as gloves, pipette tips,

absorbent pads, and glassware.

Crucially, keep this amine waste separate from other chemical waste streams, especially

acids and strong oxidizing agents, to prevent potentially violent reactions.[3]

Proper Containerization:

Use a dedicated, leak-proof, and clearly labeled hazardous waste container. The container

must be made of a material compatible with amines.

Ensure the container has a tightly sealing lid and is kept closed except when adding

waste.[3]

Clear and Accurate Labeling:

Label the waste container with the words "Hazardous Waste".

Clearly identify the contents with the full chemical name: "(+)-Benzylphenethylamine".

Indicate the approximate concentration and quantity of the waste.

Include any relevant hazard symbols (e.g., corrosive, toxic, environmentally hazardous).
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Temporary Storage:

Store the sealed hazardous waste container in a designated, well-ventilated, and secure

area.

The storage area should be cool, dry, and away from direct sunlight, heat sources, and

incompatible materials.[10]

Professional Disposal:

Arrange for the collection of the hazardous waste by your institution's Environmental

Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.

Follow all institutional and local regulations for waste pickup and documentation.

Spill Management
In the event of a spill:

Evacuate all non-essential personnel from the area.

Wearing appropriate PPE, contain the spill using an inert absorbent material like sand,

vermiculite, or a commercial chemical absorbent.

Carefully collect the absorbed material and place it into the designated hazardous waste

container.

Clean the spill area with a suitable solvent, and collect all cleaning materials as hazardous

waste.

Do not allow the chemical to enter drains or waterways.[1][2]
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Caption: Logical workflow for the safe disposal of (+)-Benzylphenethylamine waste.
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Signaling Pathway of Benzylphenethylamine Derivatives
While not directly related to disposal, understanding the mechanism of action of

benzylphenethylamine derivatives is crucial for drug development professionals. These

compounds often act as agonists at serotonin receptors, such as the 5-HT₂A receptor.
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Caption: Signaling of N-benzylphenethylamine derivatives at the 5-HT2A receptor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/product/b1269999?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1269999?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

